Cas no 1374328-47-8 (15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one)

• Product Name: 15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one
• CAS No: 1374328-47-8
• Molecular Formula: C₂₂H₃₆O₅
• Molecular Weight: 380.518
• CID: 3164313
• PubChem ID: 131847420

15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one Properties

Names and Identifiers

• 15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one
• CHEMBL4753160
• 1374328-47-8
• 15,16-Epoxy-15-ethoxy-6beta,13-dihydroxylabd-8-en-7-one
• (1S,4aS,8aS)-4-[2-(5-ethoxy-3-hydroxyoxolan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one
• AKOS040760947
• 15,16-Epoxy-15-ethoxy-6
• CS-0158927
• A,13-dihydroxylabd-8-en-7-one

• InChIKey： UYEGQRIXYLIQFR-GHEHZWTJSA-N
• Inchi： InChI=1S/C22H36O5/c1-6-26-16-12-22(25,13-27-16)11-8-15-14(2)17(23)18(24)19-20(3,4)9-7-10-21(15,19)5/h16,18-19,24-25H,6-13H2,1-5H3/t16?,18-,19+,21-,22?/m1/s1
• SMILES： CCOC1CC(CO1)(CCC2=C(C(=O)[C@H]([C@@H]3[C@@]2(CCCC3(C)C)C)O)C)O

Computed Properties

• Exact Mass: 380.25627424g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 380.25627424g/mol
• Heavy Atom Count: 27
• Complexity: 624
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Boiling Point: 522.8±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 174.5±23.6 °C
• Color/Form: Oil
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids